4-Chloro-2,6-dimethyl-3,5-dinitropyridine
Overview
Description
4-Chloro-2,6-dimethyl-3,5-dinitropyridine is a chemical compound with the molecular formula C7H6ClN3O4 and a molecular weight of 231.6 . The compound is used in custom synthesis .
Molecular Structure Analysis
The molecular structure of 4-Chloro-2,6-dimethyl-3,5-dinitropyridine can be represented by the SMILES string: O=N(C1=C©N=C©C(N(=O)=O)=C1Cl)=O . This indicates the presence of nitro groups (N(=O)=O) and a chloro group (Cl) attached to the pyridine ring.Scientific Research Applications
Solvent Effects in Chemical Reactions
Research by Al‐Lohedan and Kirby (1995) explores the influence of solvents on the rates of formation and disappearance of intermediates in the hydrolysis of 2-chloro-3,5-dinitropyridine. Their study indicates complex solvent effects, analyzed using Kamlet–Taft solvatochromic parameters, emphasizing the role of solvents in chemical reaction dynamics (H. Al‐Lohedan & A. Kirby, 1995).
Pharmacological Activity
Fossheim et al. (1982) investigated the molecular structures of certain dihydropyridine compounds, including their crystal structures, to understand the pharmacological activity of calcium channel antagonists. Their findings correlate the structural properties of these compounds with their effectiveness in inhibiting muscarinic mechanical responses (R. Fossheim et al., 1982).
Vibrational Spectroscopy and DFT Calculations
Krishnakumar et al. (2006) conducted a comprehensive vibrational spectroscopy analysis of 4-amino-2,6-dichloropyridine and 2-chloro-3,5-dinitropyridine. Using density functional theory (DFT) calculations, they evaluated fundamental vibrational frequencies, aiding in the interpretation of infrared and Raman spectra (V. Krishnakumar et al., 2006).
Amination Processes in Organic Chemistry
Woźniak, Bańskira, and Szpakiewicz (1993) researched the amination of 3,5-dinitropyridines using liquid ammonia and potassium permanganate. Their study reveals insights into the regioselectivity of amination in organic synthesis, suggesting a charge-controlled process (M. Woźniak et al., 1993).
Micellar Effects in Aromatic Nucleophilic Substitution
Al-Shamary et al. (2012) examined the micellar effects on the hydrolysis of 2-chloro-3,5-dinitropyridine. Their findings contribute to understanding the role of micelles in influencing reaction rates, providing insights for applications in catalysis and material science (Mona N. Al-Shamary et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-chloro-2,6-dimethyl-3,5-dinitropyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3O4/c1-3-6(10(12)13)5(8)7(11(14)15)4(2)9-3/h1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNJBJZWAVKSMCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=N1)C)[N+](=O)[O-])Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70704826 |
Source
|
| Record name | 4-Chloro-2,6-dimethyl-3,5-dinitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70704826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2,6-dimethyl-3,5-dinitropyridine | |
CAS RN |
25370-51-8 |
Source
|
| Record name | 4-Chloro-2,6-dimethyl-3,5-dinitropyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25370-51-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2,6-dimethyl-3,5-dinitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70704826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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